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Compound of Interest

Cyclopropyltriphenylphosphonium
Compound Name:
bromide

Cat. No.: B044507

Essential Safety and Handling Guide for
Cyclopropyltriphenylphosphonium Bromide

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This document provides immediate and
essential safety, operational, and disposal guidance for Cyclopropyltriphenylphosphonium
bromide (CAS No: 14114-05-7). Adherence to these procedures is critical for ensuring a safe
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Cyclopropyltriphenylphosphonium bromide is harmful if swallowed, in contact with skin, or
if inhaled.[1] It causes skin irritation and serious eye irritation, and may cause respiratory
irritation.[1] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Safety glasses with side
shields or chemical goggles
) conforming to EN166 or To prevent eye contact which
Eye and Face Protection ) ] o
equivalent standards.[1] Aface  can cause serious irritation.[1]
shield may be necessary for

splash-prone procedures.

Chemical-resistant gloves

(e.g., nitrile rubber, inspect ) )
The substance is harmful in
) ] before use), a lab coat, and ] ]
Skin Protection ) ) contact with skin and causes
protective clothing are o
) skin irritation.[1]
necessary to prevent skin

contact.[1][2]

A NIOSH-approved N95 dust
mask or equivalent respirator
should be used when handling
) ) the solid form to avoid Inhalation of dust may cause
Respiratory Protection ) ] ) ) o
inhalation of dust particles. respiratory tract irritation.[1]
Use in a well-ventilated area or

under a chemical fume hood.

[1]3]

Safe Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and prevent
accidental exposure.

e Handling:
o Avoid all personal contact, including inhalation of dust.[1]
o Use in a well-ventilated area and prevent the concentration of dust in low-lying areas.[1]

o Do not eat, drink, or smoke when using this product.[1][4]
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o Wash hands and any exposed skin thoroughly after handling.[1][3]

o Contaminated work clothing should be laundered separately before reuse.[1]

e Storage:

o Store in original, tightly sealed containers in a cool, dry, and well-ventilated place.[1]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

[3]

o Store in a locked-up area.[1][3]

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of fresh,
running water for at least 15 minutes, holding
the eyelids open.[1][3][5] Seek immediate

medical attention.[1][3]

Skin Contact

Remove all contaminated clothing and shoes
immediately.[3] Wash the affected area
thoroughly with soap and plenty of water.[4][5] If

skin irritation occurs, seek medical advice.[1]

Move the victim to fresh air and keep them in a

position comfortable for breathing.[1][4][5] If the

Inhalation person is not breathing, give artificial respiration.
[3] Seek medical attention if you feel unwell.[4]
[6]
Do NOT induce vomiting.[3][5] Rinse the mouth
) with water and give a glass of water to drink.[1]
Ingestion

Seek immediate medical attention or call a

poison control center.[3][6]
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Spill and Disposal Procedures

Spill Management:
In the event of a spill, evacuate the area and ensure adequate ventilation.
» Containment: Prevent the spillage from entering drains or waterways.[1]

e Clean-up (Dry Spill):

o

Wear full personal protective equipment, including respiratory protection.[1]

[¢]

Use dry clean-up procedures to avoid generating dust.[1]

[e]

Carefully sweep or vacuum up the spilled material.[1]

o

Place the collected material into a clean, dry, sealable, and properly labeled container for
disposal.[1]

» Decontamination: Wash the spill area thoroughly with large amounts of water.[1]
Disposal:

Dispose of Cyclopropyltriphenylphosphonium bromide and its containers in accordance
with local, state, and federal regulations.[1] This may involve sending it to an authorized
hazardous or special waste collection point.[1] Do not dispose of it with normal household
waste.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Cyclopropyltriphenylphosphonium Bromide

Preparation

[Review Safety Data Sheet (SDS)]

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves
- N95 Respirator

A4
Grepare Well-Ventilated Workspaci

(e.g., Fume Hood)

Proceed to Handling

Handling
A\

Weigh Solid Compound

4

Dissolve in Solvent

4

Gerform Chemical Reactior)

Proceed to Cleanup

Cleanup & Disposal

[Decontaminate Glassware]

A/

Dispose of Chemical Waste in
Designated Hazardous Waste Container

A/

Remove and Dispose of
Contaminated PPE Properly

A/

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Cyclopropyltriphenylphosphonium bromide.
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Physical and Chemical Properties

Property Value
Molecular Formula C21H20PBTr
Molecular Weight 383.26 g/mol
Appearance White solid[7]
Melting Point 178-181 °C

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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